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Executive Summary
ATPase Family AAA Domain Containing 5 (ATAD5), the human homolog of yeast Elg1, is a

critical guardian of genome stability. It operates at the heart of DNA replication and repair,

primarily by orchestrating the lifecycle of the Proliferating Cell Nuclear Antigen (PCNA), a

central hub for replication and repair machinery. This technical guide provides an in-depth

examination of ATAD5's core functions, its intricate protein interaction network, and its role in

various DNA repair pathways. We detail the molecular mechanisms of ATAD5-mediated PCNA

unloading and its function as a regulatory scaffold for PCNA deubiquitination. Furthermore, we

present quantitative data on its interactions and mutational frequency in cancer, provide

detailed experimental protocols for its study, and visualize its key functional pathways.

Understanding the multifaceted roles of ATAD5 is paramount for developing novel therapeutic

strategies that target DNA repair pathways in cancer and other diseases characterized by

genomic instability.
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Introduction: ATAD5 as a Linchpin of Genome
Integrity
ATAD5 is an essential protein that forms an alternative Replication Factor C (RFC)-like

complex (RLC) by associating with the small RFC subunits (RFC2-5).[1][2] Unlike the canonical

RFC complex (RFC1-5), which loads the PCNA clamp onto DNA to enhance polymerase

processivity, the ATAD5-RLC is the primary PCNA unloader.[3][4] This timely removal of PCNA

from DNA after the completion of replication or repair is crucial. The inappropriate retention of

PCNA on chromatin can recruit unnecessary proteins, obstruct further DNA transactions, and

lead to genomic instability.[3][5]

Beyond its canonical role as a PCNA unloader, ATAD5 has emerged as a critical regulator of

the DNA damage response (DDR). It functions as a molecular platform to coordinate the

deubiquitination of mono-ubiquitinated PCNA (Ub-PCNA), a key signal for translesion synthesis

(TLS).[1][6] By modulating PCNA's post-translational modifications and its residency on

chromatin, ATAD5 influences replication fork stability, homologous recombination, and single-

strand break repair.[4] Consequently, dysfunction of ATAD5 is linked to increased genomic

instability and a predisposition to cancer, highlighting its role as a tumor suppressor.[7][8]

Core Functions of ATAD5
ATAD5's functions are largely dictated by its distinct protein domains. The N-terminal region is

primarily involved in mediating protein-protein interactions that regulate PCNA deubiquitination,

while the C-terminal region contains a highly conserved AAA+ ATPase domain essential for the

PCNA unloading activity.[3][5][9]

The Primary PCNA Unloader: The ATAD5-RLC Complex
The timely removal of PCNA from DNA is critical for recycling the clamp for subsequent

replication events and for terminating DNA repair synthesis. The ATAD5-RLC is a potent and

dedicated PCNA unloader, a function dependent on its ATPase activity.[10][11] The mutation of

a critical lysine residue (K1138E) in the Walker A motif of the ATPase domain impairs PCNA

unloading, leading to PCNA accumulation on chromatin and delayed S-phase progression.[10]

The process involves the ATAD5-RLC recognizing and binding to DNA-loaded PCNA. Through

ATP hydrolysis, the complex induces a conformational change that opens the PCNA ring,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 15 Tech Support

https://www.pnas.org/doi/10.1073/pnas.2315759121
https://rupress.org/jcb/article/200/1/31/37123/ATAD5-regulates-the-lifespan-of-DNA-replication
https://pmc.ncbi.nlm.nih.gov/articles/PMC9180478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10602867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9180478/
https://www.mdpi.com/2073-4409/11/11/1832/xml
https://www.pnas.org/doi/10.1073/pnas.2315759121
https://uwo.scholaris.ca/items/b595570c-bb34-4521-87be-e82068415c8e
https://pmc.ncbi.nlm.nih.gov/articles/PMC10602867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3161924/
https://pubmed.ncbi.nlm.nih.gov/32297953/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9180478/
https://www.mdpi.com/2073-4409/11/11/1832/xml
https://pmc.ncbi.nlm.nih.gov/articles/PMC11615311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3542800/
https://www.researchgate.net/figure/ATAD5-ATPase-domain-is-important-for-removal-of-PCNA-from-chromatin-A-Peptide-sequence_fig9_234019810
https://pmc.ncbi.nlm.nih.gov/articles/PMC3542800/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


allowing its release from the DNA.[3] This activity is crucial not only after routine DNA

replication but also in the context of DNA repair.
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Figure 1. Mechanism of PCNA Unloading by the ATAD5-RLC.

A Scaffold for Ub-PCNA Deubiquitination
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During DNA damage tolerance, PCNA is mono-ubiquitinated at the K164 residue, which serves

as a signal to recruit low-fidelity translesion synthesis (TLS) polymerases. To prevent excessive

mutagenesis, this signal must be promptly terminated once the DNA lesion is bypassed. ATAD5

is central to this termination process.[1][6]

The N-terminal domain of ATAD5 acts as a molecular scaffold, recognizing DNA-loaded Ub-

PCNA and recruiting the UAF1-USP1 deubiquitinase complex to remove the ubiquitin moiety.[1]

[2] This interaction is crucial, as ATAD5 mutants deficient in UAF1 binding show increased

sensitivity to DNA-damaging agents.[12] Recent evidence shows that ATAD5 also interacts with

and enhances the deubiquitinase activity of USP7 and USP11, suggesting a broader role in

regulating PCNA's ubiquitination status.[1][13] By coordinating deubiquitination with unloading,

ATAD5 ensures the safe and efficient termination of DNA damage bypass pathways.
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Figure 2. ATAD5 as a scaffold in Ub-PCNA deubiquitination.

ATAD5 in DNA Repair and Replication Stress
ATAD5's core functions are integral to various DNA repair and stress response pathways.
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Single-Strand Break Repair (SSBR): In response to oxidative damage, ATAD5 facilitates the

timely termination of repair synthesis during SSBR. Its depletion leads to extended DNA

synthesis, increasing the likelihood of DNA breakage and sensitivity to agents like hydrogen

peroxide.[4]

Homologous Recombination (HR): ATAD5 is required for faithful HR. It promotes the

completion of short-range end resection by unloading PCNA, which in turn allows for the

removal of the KU70/80 complex from double-strand break ends.[4]

Replication Stress Response: Under replication stress (e.g., caused by hydroxyurea), ATAD5

plays a multifaceted role in promoting replication fork restart. It recruits the recombinase

RAD51 to stalled forks in an ATR-dependent manner while simultaneously removing PCNA,

which can act as a barrier to fork regression.[10]

R-loop Resolution: ATAD5 helps prevent the formation of harmful R-loops (three-stranded

nucleic acid structures) that can cause genomic instability. It does this by unloading PCNA,

which could otherwise collide with transcription machinery, and by recruiting RNA helicases

to resolve existing R-loops.[14]

Quantitative Data Summary
Precise quantitative data on ATAD5's biochemical properties are actively being researched.

The following tables summarize available quantitative and qualitative findings.

Table 1: ATAD5 Protein Interactions and Binding Characteristics
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Interacting Protein
ATAD5
Domain/Region

Function of
Interaction

Binding
Affinity/Notes

RFC2-5
C-Terminal (ATPase,

Collar)

Forms the active

pentameric ATAD5-

RLC for PCNA

unloading.[3][5]

Stable interaction.

Mutation in ATPase

domain (K1138E)

slightly weakens

RFC4 binding.[10]

PCNA / Ub-PCNA
N-Terminal (UB4

motif)

Substrate recognition

for unloading and

deubiquitination.[1]

[12]

Binds preferentially to

DNA-loaded

(Ub-)PCNA.[1]

UAF1 (of USP1

complex)
N-Terminal (aa 1-400)

Recruits UAF1-USP1

to deubiquitinate Ub-

PCNA.[1][6]

Stable interaction

required for efficient

deubiquitination.[1]

USP7
N-Terminal (aa 384-

600)

Recruits USP7 to

deubiquitinate

(poly-)Ub-PCNA.[1]

Interaction appears

more transient than

with UAF1.[1]

USP11 N-Terminal (aa 1-240)

Recruits USP11 to

deubiquitinate

(poly-)Ub-PCNA.[1]

Interaction appears

more transient than

with UAF1.[1]

RAD51 N-Terminal

Recruits RAD51 to

stalled replication

forks.[10]

Interaction is

enhanced under

replication stress.[10]

BAZ1B N-Terminal (aa 1-692)

Modulates ATAD5's

role in Ub-PCNA

regulation.[9]

BAZ1B-SMARCA5

complex can inhibit

Ub-PCNA

deubiquitination.[9]

Table 2: Consequences of ATAD5 Deficiency
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Context Phenotype
Quantitative
Measure

Reference

Mouse Model
Predisposition to

Cancer

90% of Atad5+/- mice

developed tumors

(sarcomas,

carcinomas).

[7]

Human Cancer Somatic Mutations

4.6% of sporadic

human endometrial

tumors had somatic

ATAD5 mutations.

[7]

Cellular (ATAD5

knockdown)
S-Phase Duration

Mean duration of

GFP-PCNA positive

phase increased from

11.6 h to 16.3 h.

[10]

Cellular (Atad5+/-

MEFs)
Genomic Instability

72% of cells had >10

chromatid breaks after

MMS treatment (vs.

18% in WT).

[7]

Cellular (ATAD5

depletion)

Sensitivity to DNA

Damage

Increased sensitivity

to MMS, CPT, H2O2,

and PARP inhibitors.

[8]

Xenopus Egg Extracts Relative Abundance

Atad5-RLC constitutes

~3% of total RFC/RLC

complexes.

[15]

Experimental Protocols for Studying ATAD5
Investigating ATAD5 function requires a combination of cellular and biochemical assays. Below

are detailed protocols for key experimental approaches.

Chromatin Fractionation to Assess PCNA Unloading
This method separates soluble proteins from chromatin-bound proteins, allowing for the

quantification of PCNA retained on DNA, a direct readout of ATAD5 unloading activity.
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Cell Lysis:

Harvest cultured cells and wash with ice-cold PBS.

Resuspend the cell pellet in Buffer A (100 mM NaCl, 300 mM sucrose, 3 mM MgCl₂, 10

mM PIPES pH 6.8, 1 mM EGTA, 0.2% Triton X-100, supplemented with protease and

phosphatase inhibitors).[5][16]

Incubate on ice for 8-10 minutes to lyse the plasma membrane.[5][9]

Isolation of Nuclei:

Centrifuge the lysate at 5000 x g for 5 minutes at 4°C. The supernatant contains the

soluble cytoplasmic fraction.[5]

The pellet contains nuclei and chromatin.

Separation of Chromatin-Bound Fraction:

Wash the nuclear pellet once with Buffer A without Triton X-100.[17]

Resuspend the pellet in RIPA Buffer (50 mM Tris-HCl pH 8.0, 150 mM NaCl, 5 mM EDTA,

1% Triton X-100, 0.1% SDS, 0.5% Sodium Deoxycholate, supplemented with inhibitors

and Benzonase nuclease).[16]

Incubate on ice for 30 minutes, followed by brief sonication to shear chromatin and reduce

viscosity.[16]

Final Clarification:

Centrifuge at high speed (e.g., >18,000 x g) for 20 minutes at 4°C.[16]

The resulting supernatant is the chromatin-bound protein fraction.

Analysis:

Analyze equal protein amounts from soluble and chromatin-bound fractions by SDS-PAGE

and Western blot using antibodies against PCNA, ATAD5, and loading controls (e.g.,
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Tubulin for soluble, Histone H3 for chromatin).

Co-Immunoprecipitation (Co-IP) to Identify Interacting
Proteins
Co-IP is used to demonstrate in vivo interactions between ATAD5 and its binding partners like

RFC4 or UAF1.
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Figure 3. Experimental workflow for ATAD5 Co-Immunoprecipitation.

Cell Lysate Preparation:

Harvest ~1x10⁷ cells and lyse in 1 mL of ice-cold IP Lysis Buffer (e.g., 50 mM HEPES pH

7.5, 150 mM NaCl, 1 mM EDTA, 0.1% Tween20, with protease inhibitors).[18]

Sonicate briefly (e.g., 2 x 10 seconds) to shear chromatin and incubate on ice for 15-20

minutes.[18]

Centrifuge at >12,000 x g for 10-15 minutes at 4°C to pellet cell debris. Collect the

supernatant.

Pre-Clearing (Optional but Recommended):

Add 20-30 µL of Protein A/G agarose or magnetic beads and 1-2 µg of a non-specific IgG

(e.g., rabbit IgG) to the lysate.[18]

Incubate with rotation for 1 hour at 4°C.
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Pellet the beads and transfer the supernatant to a fresh tube. This step reduces non-

specific binding to the beads.

Immunoprecipitation:

Add 2-5 µg of a validated anti-ATAD5 antibody to the pre-cleared lysate.

Incubate with rotation for 2 hours to overnight at 4°C.

Add 30-50 µL of fresh Protein A/G beads and incubate for another 1-2 hours at 4°C.

Washing and Elution:

Pellet the beads by centrifugation (or using a magnetic rack).

Discard the supernatant and wash the beads 3-5 times with 1 mL of cold IP Lysis Buffer.

After the final wash, remove all supernatant and resuspend the beads in 2X Laemmli

sample buffer. Boil for 5-10 minutes to elute proteins.

Analysis:

Analyze the eluate by SDS-PAGE and Western blot, probing for ATAD5 and suspected

interacting partners (e.g., UAF1, RFC4, RAD51).

DNA Fiber Analysis to Study Replication Dynamics
This single-molecule technique visualizes individual replication forks to assess parameters like

fork speed and restart efficiency, which are affected by ATAD5 depletion.

Sequential Nucleoside Analog Labeling:

Plate cells to be 60-70% confluent on the day of the experiment.

Pulse-label cells by adding pre-warmed media containing the first thymidine analog, 25-50

µM 5-Chloro-2'-deoxyuridine (CldU), for a defined period (e.g., 20 minutes).[14]

Quickly wash the cells with pre-warmed PBS or media.
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Immediately add pre-warmed media containing the second analog, 100-250 µM 5-Iodo-2'-

deoxyuridine (IdU), and incubate for another defined period (e.g., 20 minutes).[14] The

higher concentration of the second label helps ensure its incorporation.

Cell Harvest and Lysis:

Wash cells with ice-cold PBS and harvest by trypsinization.

Resuspend a known number of cells (e.g., 2.5 x 10⁵ cells) in PBS.

Mix 2.5 µL of the cell suspension with 7.5 µL of Lysis Buffer (200 mM Tris-HCl pH 7.5, 50

mM EDTA, 0.5% SDS) on a glass slide.

DNA Spreading:

After 6-8 minutes of incubation, tilt the slide to allow the DNA-containing droplet to run

down its length, creating stretched DNA fibers.

Air dry the slide completely.

Fixation and Denaturation:

Fix the DNA fibers in a 3:1 mixture of Methanol:Acetic Acid for 10 minutes.

Denature the DNA by incubating the slide in 2.5 M HCl for 1 hour at room temperature.

Immunostaining and Imaging:

Neutralize the slide with PBS washes and block with a blocking buffer (e.g., PBS with 5%

BSA).

Incubate with primary antibodies that specifically recognize CldU (e.g., rat anti-BrdU) and

IdU (e.g., mouse anti-BrdU).

Wash and incubate with corresponding fluorescently-conjugated secondary antibodies

(e.g., anti-rat Alexa Fluor 594 and anti-mouse Alexa Fluor 488).
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Mount the slide and acquire images using a fluorescence microscope. Analyze the lengths

of red (CldU) and green (IdU) tracks to measure replication fork dynamics.

Conclusion and Future Directions
ATAD5 is a master regulator of PCNA dynamics, with indispensable roles in DNA replication,

repair, and the maintenance of genome stability. Its function as both a PCNA unloader and a

deubiquitination scaffold places it at a critical crossroads in the DNA damage response. The

link between ATAD5 mutations, genomic instability, and cancer predisposition underscores its

importance as a tumor suppressor.[7]

For drug development professionals, the sensitivity of ATAD5-deficient cells to PARP inhibitors

and other agents that induce replication stress suggests that ATAD5 status could be a valuable

biomarker for patient stratification.[8] Targeting the remaining DNA repair pathways in ATAD5-

deficient tumors represents a promising synthetic lethality approach. Future research should

focus on elucidating the precise regulatory mechanisms governing ATAD5's activity, exploring

its role in other DNA repair pathways, and further defining its potential as a therapeutic target. A

deeper understanding of the ATAD5-RLC's structure and enzymatic kinetics will be vital for

designing specific inhibitors or modulators for therapeutic intervention.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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